Cas no 28115-78-8 (3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxatritetracontan-1-ol)

• Product Name: 3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxatritetracontan-1-ol
• CAS No: 28115-78-8
• MF: C₃₁H₆₄O₁₃
• MW: 644.832072257996
• CID: 278191
• PubChem ID: 53439800
• Update Time: 2025-04-19

3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxatritetracontan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxatritetracontan-1-ol
• Ethanol,2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(heptyloxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]-
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-heptoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• DTXSID20702170
• 28115-78-8

• Inchi： 1S/C31H64O13/c1-2-3-4-5-6-8-33-10-12-35-14-16-37-18-20-39-22-24-41-26-28-43-30-31-44-29-27-42-25-23-40-21-19-38-17-15-36-13-11-34-9-7-32/h32H,2-31H2,1H3
• InChI Key： BFTUSUSEVXQBRO-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)CCCCCCC

Computed Properties

• Exact Mass: 644.43482
• Monoisotopic Mass: 644.43469209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 41
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 130.99